Cas no 919474-69-4 (Heptane, 3-ethyl-3-isothiocyanato-)

• Product Name: Heptane, 3-ethyl-3-isothiocyanato-
• CAS No: 919474-69-4
• MF: C₁₀H₁₉NS
• MW: 185.329561471939
• CID: 763093
• PubChem ID: 71425100
• Update Time: 2025-04-19

Heptane, 3-ethyl-3-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Heptane, 3-ethyl-3-isothiocyanato-
• 3-ethyl-3-isothiocyanatoheptane
• DTXSID10843889
• 919474-69-4

• Inchi： 1S/C10H19NS/c1-4-7-8-10(5-2,6-3)11-9-12/h4-8H2,1-3H3
• InChI Key： KNBYLCUGXWNUDU-UHFFFAOYSA-N
• SMILES： S=C=NC(CC)(CC)CCCC

Computed Properties

• Exact Mass: 185.12382078g/mol
• Monoisotopic Mass: 185.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.4Ų